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Compound of Interest

Compound Name: Rubidium-85

Cat. No.: B076637

Technical Support Center: Rubidium-85 Laser
Cooling

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals working with laser
cooling of Rubidium-85 (8°Rb). Our focus is on effectively suppressing unwanted atomic
transitions to optimize cooling and trapping efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is a repumping laser necessary for cooling Rubidium-85?

Al: During the laser cooling process on the D2 line of 85Rb, atoms are primarily excited from
the 52S1/2 (F=3) ground state to the 52Ps/2 (F'=4) excited state. While this is a closed transition,
there is a small probability of off-resonant excitation to the 52Ps/2 (F'=3) state. From this state,
atoms can decay to the 52Si1/2 (F=2) ground state.[1][2] Atoms in the F=2 ground state, often
called a "dark state," no longer interact with the cooling laser and are lost from the cooling
cycle. A second laser, the "repumping” laser, is required to excite these atoms from the F=2
ground state back into the cooling cycle, typically via the 52Ps/2 (F'=3) excited state.[1][3]

Q2: What are the primary unwanted transitions in 8°Rb laser cooling?
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A2: The primary unwanted transition is the decay from the 52Ps/2 (F'=3) excited state to the
52S1/2 (F=2) ground state. This occurs due to off-resonant scattering from the main cooling
laser, which is tuned to the 52Si1/2 (F=3) - 52Ps/2 (F'=4) transition. Once in the F=2 ground
state, the atoms are no longer resonant with the cooling laser.

Q3: How do | generate the correct frequency for the repumping laser?

A3: The frequency separation between the F=2 and F=3 ground states in 8°Rb is approximately
3.036 GHz.[4] There are two common methods to generate the repumping frequency:

o Separate Laser: Use a second diode laser locked to the 52S1/2 (F=2) - 52Ps/2 (F'=3)
transition. This offers independent control over the repumping laser's frequency and power.

o Electro-Optic Modulator (EOM): Use a single laser for the cooling transition and pass a
portion of the light through an EOM.[3][5] By driving the EOM with a radiofrequency (RF)
signal at approximately 3.036 GHz, sidebands are generated on the laser light. One of these
sidebands can be tuned to be resonant with the repumping transition.[4]

Q4: What are the advantages of using an EOM for generating the repumping frequency?
A4: Using an EOM offers several advantages:

 Inherent Frequency Stability: The frequency difference between the cooling and repumping
light is locked to the stability of the RF source driving the EOM, which is typically very high.

o Reduced Complexity: It can simplify the laser system by requiring only one master laser.

» Cost-Effectiveness: It can be more economical than implementing a second complete laser
and locking system.

Troubleshooting Guides

This section addresses common issues encountered during 8°Rb laser cooling experiments.
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Problem

Potential Causes

Solutions

Weak or No Magneto-Optical
Trap (MOT)

1. Incorrect Repumper
Frequency: The repumping
laser is not resonant with the
52S1/2 (F=2) - 52P3/2 (F'=3)
transition. 2. Insufficient
Repumper Power: The power
of the repumping laser is too
low to effectively pump atoms
out of the F=2 state. 3. Poor
Overlap of Beams: The cooling
and repumping laser beams
are not well-aligned and
overlapping at the trap
location. 4. Incorrect
Polarization: The polarization
of the cooling or repumping
beams is incorrect, leading to

inefficient optical pumping.[6]

1. Optimize Repumper
Frequency: Use saturated
absorption spectroscopy to
precisely lock the repumping
laser frequency. If using an
EOM, ensure the RF frequency
is correct and the sideband is
tuned to the transition. 2.
Increase Repumper Power:
Gradually increase the
repumping laser power. A
typical power of a few
milliwatts is often sufficient. 3.
Align Beams: Ensure all
cooling and repumping beams
are co-aligned and intersect at
the center of the quadrupole
magnetic field. 4. Check
Polarization: Verify that all
laser beams have the correct
circular polarization (c*/0™) as
required for the MOT

configuration.[6]

Atoms are Heated Out of the

Trap

1. Off-Resonant Heating: The
cooling laser is too intense or
its frequency is too close to
resonance, leading to off-
resonant scattering and
heating. 2. Repumper-Induced
Heating: The repumping laser
is too intense, causing heating
on the repumping transition. 3.
Imbalanced Radiation
Pressure: The power in the

counter-propagating MOT

1. Optimize Cooling Laser
Parameters: Reduce the
cooling laser intensity and/or
increase the red-detuning from
the cooling transition. 2.
Optimize Repumper Power:
Reduce the power of the
repumping laser to the
minimum required for efficient
repumping. 3. Balance Beam
Powers: Use a power meter to

ensure that the power in each
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beams is not balanced, leading
to a net radiation pressure that

pushes atoms out of the trap.

of the six MOT beams is
balanced to within a few

percent.

Flickering or Unstable MOT

1. Laser Frequency Drift: The
cooling or repumping laser
frequency is drifting. 2. Laser
Intensity Noise: The intensity
of the cooling or repumping
laser is fluctuating. 3. Magnetic
Field Instability: The current
supplying the anti-Helmholtz
coils is unstable, causing the
magnetic field gradient to

fluctuate.

1. Check Laser Locks: Verify
that the laser locking
electronics are functioning
correctly and that the lasers
are stably locked to their
respective transitions. 2.
Stabilize Laser Intensity: Use a
laser power controller or check
for sources of optical feedback
that could cause intensity
noise. 3. Stabilize Magnetic
Field: Use a stable current
supply for the MOT coils and
ensure all connections are

Secure.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Parameter Value Reference
85Rb D2 Line Wavelength 780.24 nm [2]
Ground State Hyperfine

o 3.03573 GHz [4]
Splitting (52S1/2, F=3 < F=2)
Cooling Transition (52S1/2, F=3

, [718]
- 52P3/2, F'=4)
Repumping Transition (52S1/2, 3]
F=2 - 52Ps/2, F'=3)
Natural Linewidth (I/2m) ~6 MHz
Typical Cooling Laser
] -10 to -20 MHz (2-3T) [4]
Detuning
Typical Cooling Laser Intensity A few mW/cmz? per beam [1]
Typical Repumping Laser
yp pumping 1-10 MW

Power

Experimental Protocols

Protocol 1: Setting up a Repumping Laser using an Electro-Optic Modulator (EOM)

Obijective: To generate a stable repumping frequency for 8Rb laser cooling by creating a
sideband on the cooling laser using an EOM.

Materials:

o External Cavity Diode Laser (ECDL) tuned to the 8>Rb D2 cooling transition.
o Fiber-coupled Electro-Optic Modulator (EOM).[5]

o High-frequency RF signal generator (capable of ~3.036 GHz).

» RF amplifier.

» Fabry-Pérot interferometer or wavemeter for frequency analysis.
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Saturated absorption spectroscopy setup for 8Rb.

Methodology:

Laser Setup: Align and lock the ECDL to the 52S1/2 (F=3) — 52Ps/2 (F'=4) cooling transition of
85Rb using saturated absorption spectroscopy.

EOM Integration: Couple a portion of the laser output into the fiber-coupled EOM.

RF Signal Generation: Set the RF signal generator to approximately 3.03573 GHz. Amplify
this signal and connect it to the RF input of the EOM.

Sideband Generation: Monitor the output of the EOM with a Fabry-Pérot interferometer. You
should observe the carrier frequency (the original laser frequency) and two first-order
sidebands at +3.036 GHz from the catrrier.

Sideband Optimization: Adjust the RF power to the EOM to maximize the power in the
desired first-order sideband.

Frequency Tuning: Fine-tune the RF frequency to bring the desired sideband into resonance
with the 52S1/2> (F=2) — 52Ps/2 (F'=3) repumping transition. This can be verified by observing
the fluorescence from a MOT.

Beam Delivery: Combine the light from the EOM output (containing the repumping sideband)
with the main cooling laser beam before sending it to the atoms. Ensure proper polarization
and alignment.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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